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Compound of Interest

Compound Name: PROTAC EGFR degrader 9

Cat. No.: B15613968

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with PROTAC EGFR degrader 9 (also
known as Compound C6). The following procedures are designed to ensure the safe and
effective use of this compound in a laboratory setting.

Compound Identification and Properties

PROTAC EGFR degrader 9 is a potent, orally active, CRBN-based Proteolysis Targeting
Chimera (PROTAC) designed to induce the degradation of the Epidermal Growth Factor
Receptor (EGFR), particularly various mutant forms, while sparing the wild-type version.[1]

Parameter Value Reference
CAS Number 2992670-33-2 [2][3]
Molecular Formula C45H48F3N906S [2]
Molecular Weight 899.98 g/mol [2]
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Biological Activity Value Reference
DC50 (EGFR

10.2 nM [1]2]
L858R/T790M/C797S)
DC50 (EGFR

36.5nM [11[2]
Del19/T790M/C797S)
DC50 (EGFR L858R/T790M) 88.5 nM [1][2]
DC50 (EGFR Del19) 75.4 nM [1][2]
DC50 (EGFR WT) >300 nM [1]12]
IC50 (PC-9-TMb cells) 43.5nM [1112]
IC50 (H1975 cells) 46.2 nM [1][2]
IC50 (PC-9 cells) 17.5 nM [1][2]
IC50 (A549 cells) 97.5nM [1112]

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for PROTAC EGFR degrader 9 is not publicly
available, the following PPE recommendations are based on general best practices for
handling potent, research-grade chemical compounds and similar PROTAC molecules.[4] A
thorough risk assessment should be conducted for all specific laboratory procedures.[5][6]

Recommended PPE
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PPE Category

Specific
Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[4]

Protects eyes from splashes of

chemicals or aerosols.[5]

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile gloves).
[4] For extended contact,
consider double-gloving or

using thicker, reusable gloves.

[6]

Provides a barrier against skin
contact. Nitrile is a common

choice for incidental exposure.

[6]

Body Protection

A laboratory coat must be

worn.[4]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Use in a well-ventilated area. A
certified chemical fume hood is
required for handling the solid

compound and preparing stock

solutions.[4]

Minimizes the risk of inhaling

fine powder or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of PROTAC EGFR

degrader 9 and ensuring laboratory safety.

Receiving and Storage:

e Powder: Store at -20°C for up to 3 years.[2]

 In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2][7]

e Always check the supplier's instructions for the most accurate storage information.

Preparation of Solutions:

o Handle the solid compound exclusively within a chemical fume hood to prevent inhalation of

the powder.[4]
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« PROTAC EGFR degrader 9 is soluble in DMSO up to 100 mg/mL (111.11 mM), though this
may require sonication.[2]

e When preparing stock solutions, add the solvent to the vial containing the compound slowly
to avoid splashing.

» Ensure the vial is tightly capped and vortexed or sonicated until the solid is completely
dissolved.

General Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Disposal Plan

The disposal of PROTAC EGFR degrader 9 and associated waste must be conducted in a
manner that ensures safety and environmental protection. Do not dispose of this chemical
down the drain or in the general trash.[8]

Waste Segregation and Collection:

e Solid Waste: Collect any unused or waste powder in a clearly labeled, sealed container
designated for hazardous chemical waste.[8]

» Liquid Waste: Solutions containing PROTAC EGFR degrader 9 should be collected in a
separate, labeled, and sealed waste container. Do not mix with other incompatible waste
streams.[8]

o Contaminated Materials: All materials that have come into contact with the compound, such
as pipette tips, tubes, gloves, and paper towels, are considered contaminated and must be
disposed of as hazardous chemical waste.[8]
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Final Disposal:

o All waste containing PROTAC EGFR degrader 9 must be disposed of through an approved
hazardous waste management company.[8]

» Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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